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Compound of Interest

Compound Name: 3-Mercaptopropionic acid-d4

Cat. No.: B12314728 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and

stability of 3-Mercaptopropionic acid-d4 (3-MPA-d4). This deuterated analog of 3-

Mercaptopropionic acid is a valuable tool in various research and development applications,

particularly in drug discovery and material science. This document summarizes its key

chemical data, stability profile, and provides insights into its practical applications and relevant

experimental protocols.

Core Chemical Properties
Deuterium-labeled compounds, such as 3-Mercaptopropionic acid-d4, are of significant

interest in pharmaceutical research. The substitution of hydrogen with deuterium can influence

the pharmacokinetic and metabolic profiles of drug candidates.[1] While specific experimental

data for the physical properties of 3-Mercaptopropionic acid-d4 is limited, the following tables

provide its known properties and an approximation based on its non-deuterated counterpart, 3-

Mercaptopropionic acid.

Table 1: General and Physical Properties of 3-Mercaptopropionic acid-d4 and its Non-

Deuterated Analog
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Property
3-Mercaptopropionic acid-
d4

3-Mercaptopropionic acid
(for comparison)

CAS Number 1141188-67-6 107-96-0

Molecular Formula C3H2D4O2S C3H6O2S[2]

Molecular Weight 110.17 g/mol [1] 106.14 g/mol

Appearance
Viscous liquid, colorless to light

color

Clear, colorless to pale yellow

oily liquid[3]

Melting Point Data not available 15-18 °C[2][4]

Boiling Point Data not available 110-111 °C at 15 mmHg[2][4]

Density Data not available 1.218 g/mL at 25 °C[2][4]

Solubility Data not available
Soluble in water, alcohol,

ether, and benzene[5][6]

Refractive Index Data not available n20/D 1.492[2][4]

Disclaimer: The physical properties of 3-Mercaptopropionic acid are provided as an estimate

for the d4 variant due to the lack of specific experimental data for the deuterated compound.

Stability and Reactivity
The stability and reactivity of 3-Mercaptopropionic acid-d4 are expected to be very similar to

the non-deuterated form. The presence of deuterium atoms is unlikely to significantly alter its

fundamental chemical reactivity in most common laboratory conditions.

Table 2: Stability and Reactivity Profile
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Parameter Information

Stability
Stable under recommended storage conditions.

[7]

Storage Conditions
Store in a cool, dry, and well-ventilated area.

Keep container tightly closed.

Incompatible Materials
Strong oxidizing agents, strong bases, and

reducing agents.

Hazardous Decomposition Products
Carbon oxides and sulfur oxides under fire

conditions.

Applications in Research and Development
3-Mercaptopropionic acid and its deuterated form are valuable in several scientific domains

due to their bifunctional nature, containing both a thiol and a carboxylic acid group.

Enzyme Inhibition and Drug Development
3-Mercaptopropionic acid is a known competitive inhibitor of glutamate decarboxylase (GAD),

the enzyme responsible for the synthesis of the inhibitory neurotransmitter GABA.[8] By

inhibiting GAD, it can be used to study the effects of reduced GABA levels in the central

nervous system. The deuterated form, 3-MPA-d4, can be a valuable tool in these studies,

particularly for metabolic stability and pharmacokinetic investigations.

Below is a simplified representation of the GABA synthesis pathway and the inhibitory action of

3-Mercaptopropionic acid.
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GABA Synthesis and Inhibition by 3-Mercaptopropionic Acid

Nanoparticle Functionalization
The thiol group of 3-Mercaptopropionic acid exhibits a strong affinity for the surface of noble

metal nanoparticles, such as gold and silver. This property allows it to be used as a capping

and functionalizing agent. The carboxylic acid group then provides a hydrophilic surface and a

point of attachment for further conjugation with biomolecules or other chemical entities. 3-MPA-

d4 can be used in this context to provide a unique isotopic label for tracking and quantification

of the functionalized nanoparticles.

Experimental Protocols
Functionalization of Gold Nanoparticles with 3-
Mercaptopropionic Acid
This protocol describes a general method for the surface functionalization of gold nanoparticles

(AuNPs) using 3-Mercaptopropionic acid. The same procedure can be applied using 3-MPA-d4.

Materials:

Gold nanoparticle solution

3-Mercaptopropionic acid (or 3-MPA-d4)

Ethanol

Deionized water

Centrifuge

pH meter

Procedure:

Preparation of 3-MPA Solution: Prepare a dilute solution of 3-Mercaptopropionic acid in a

mixture of ethanol and deionized water.
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Addition to AuNPs: Slowly add the 3-MPA solution to the gold nanoparticle solution while

stirring. The molar ratio of 3-MPA to AuNPs should be optimized based on the nanoparticle

size and concentration.

Incubation: Allow the mixture to react for several hours (e.g., 12-24 hours) at room

temperature with continuous stirring to ensure complete surface coverage.

Purification: Centrifuge the solution to pellet the functionalized AuNPs.

Washing: Remove the supernatant and resuspend the nanoparticles in deionized water.

Repeat the centrifugation and washing steps at least three times to remove excess 3-MPA.

Final Resuspension: Resuspend the purified, functionalized AuNPs in a suitable buffer or

solvent for long-term storage or further use.

The following diagram illustrates the general workflow for this experimental procedure.
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Workflow for Gold Nanoparticle Functionalization

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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